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Compound of Interest

Compound Name: Cyanine7.5 amine

Cat. No.: B15554021

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data available for Cyanine7.5
amine, a near-infrared (NIR) fluorescent dye. This document is intended to consolidate key
safety information into a structured format to facilitate safe handling and experimental design.
Cyanine7.5 amine is utilized in various research applications, particularly for labeling
biomolecules to enable in vivo imaging.

Chemical Identification and Physical Properties

Cyanine7.5 amine is a complex organic molecule used as a fluorescent label. The primary
amine group allows for its conjugation with various electrophilic reagents.
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Property

Data

Reference

Chemical Name

Cyanine7.5 amine

[1]

CAS Number

2104005-15-2; 2104005-16-3
(chloride); 2104005-17-4
(hydrochloride)

[1](2]

Molecular Formula

Cs1He4CI2N4O

[2](3]

~820.00 g/mol (may vary by

Molecular Weight 2][3
g batch) [21[3]

Appearance Dark green powder [2]

- Good in DMSO, DMF, and
Solubility [2]
alcohols

Melting Point Not determined [4]

Boiling Point Not determined [4]

Density Not determined [4]

Hazard Identification and Toxicological Data

Limited specific toxicological data for Cyanine7.5 amine is publicly available. The hazard

classification is based on information for similar cyanine dye derivatives.

Hazard Statement

Description

H303 May be harmful if swallowed
H313 May be harmful in contact with skin
H333 May be harmful if inhaled

Source: AAT Bioquest, for Cyanine 7.5 monosuccinimidyl ester, a related compound.[5]

Quantitative Toxicological Data:
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Parameter Value Species Route
LD50 (Oral) Not determined
LD50 (Dermal) Not determined
LC50 (Inhalation) Not determined

Note: Specific quantitative toxicity data (LD50/LC50) for Cyanine7.5 amine was not found in
the reviewed safety data sheets.

Ecological Information:

o Aquatic Toxicity: A safety data sheet for a related compound, Cyanine7.5 alkyne, indicates it
is very toxic to aquatic life with long-lasting effects (H410).[6]

o Persistence and Degradability: No data available.[4]
» Bioaccumulative Potential: No data available.[4]

Handling, Storage, and First Aid

Proper handling and storage are crucial to ensure the stability of the compound and the safety
of laboratory personnel.
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Aspect Recommendation Reference

No special measures are
Handling typically required beyond [4]
standard laboratory practices.

Storage (Short-term) 0 - 4 °C for days to weeks. [3]

Storage (Long-term) -20°C for months to years. [11[3]

) o Avoid prolonged exposure to
Light Sensitivity ] ) [11[2117]
light. Store in the dark.

Shipped under ambient
Shipping temperature as a non- [3]

hazardous chemical.

First Aid Measures:

o Eye Contact: Immediately flush eyes with large amounts of water. If contact lenses are
present, remove them. Seek medical attention.[6]

o Skin Contact: Wash skin thoroughly with soap and water. Remove contaminated clothing.[6]
 Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[6]

 Ingestion: If swallowed, rinse mouth with water. Call a poison center or doctor if you feel

unwell.[6]
Experimental Protocols and Workflows
General Workflow for Handling and Use:

The following diagram outlines a general workflow for the safe handling and use of Cyanine7.5

amine in a laboratory setting.
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General Workflow for Cyanine7.5 Amine Handling
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General Workflow for Cyanine7.5 Amine Handling

Methodology for a Standard Protein Labeling Experiment:
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» Protein Preparation: Prepare the protein solution in an amine-free buffer (e.g., PBS, pH 7.4).

e Dye Preparation: Dissolve Cyanine7.5 amine in anhydrous DMSO to a concentration of 10
mg/mL.

o Conjugation: Add the dye solution to the protein solution at a specific molar ratio. The
reaction is typically carried out for 1-2 hours at room temperature in the dark.

 Purification: Remove the unconjugated dye by size exclusion chromatography (e.g., a
Sephadex G-25 column) or dialysis.

o Characterization: Determine the degree of labeling by measuring the absorbance of the
protein and the dye.

Signaling Pathways and Biological Interactions

Currently, there is no specific information available in the provided search results regarding the
direct interaction of Cyanine7.5 amine with cellular signaling pathways. Its primary application
Is as a fluorescent label, and it is generally considered to be biologically inert after conjugation
to a targeting molecule. The biological effects observed are typically attributed to the molecule

to which the dye is conjugated.
Logical Relationship for In Vivo Imaging Application:

The following diagram illustrates the logical steps involved in using a Cyanine7.5 amine-
labeled conjugate for in vivo imaging.
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Logical Flow for In Vivo Imaging
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Logical Flow for In Vivo Imaging

Disclaimer: This document is intended for informational purposes only and is based on publicly
available data. It is not a substitute for a formal Safety Data Sheet (SDS) provided by the
manufacturer. Researchers should always consult the manufacturer's SDS and follow all
institutional safety guidelines when handling any chemical. This product is for research use

only and not for human or veterinary use.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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